Cas no 1396632-01-1 (1-(3-fluoro-4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea)

• Product Name: 1-(3-fluoro-4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea
• CAS No: 1396632-01-1
• MF: C₁₇H₂₁FN₆O
• MW: 344.386646032333
• CID: 6154113
• PubChem ID: 71790137
• Update Time: 2025-11-01

1-(3-fluoro-4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea
• 1-(3-fluoro-4-methylphenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea
• AKOS024539978
• 1396632-01-1
• 1-(3-fluoro-4-methylphenyl)-3-(2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)urea
• F6222-0718

• Inchi： 1S/C17H21FN6O/c1-12-3-4-13(9-15(12)18)21-17(25)22-14-10-19-16(20-11-14)24-7-5-23(2)6-8-24/h3-4,9-11H,5-8H2,1-2H3,(H2,21,22,25)
• InChI Key： AYBIIKAAWFELBB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)NC(NC1C=NC(=NC=1)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 344.17608748g/mol
• Monoisotopic Mass: 344.17608748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(3-fluoro-4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea

Introduction to 1-(3-fluoro-4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea (CAS No. 1396632-01-1)

1-(3-fluoro-4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea, identified by its CAS number 1396632-01-1, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both fluoro and methyl substituents in its aromatic ring, combined with a piperazine moiety and a pyrimidine core, makes it a promising candidate for further investigation in drug discovery.

The structural composition of this compound suggests multiple avenues for biological activity. The fluoro group is well-known for its ability to enhance metabolic stability and binding affinity, while the methyl group can influence electronic properties and interactions with biological targets. The piperazine ring is a common pharmacophore in many drugs due to its ability to form hydrogen bonds and interact with various enzymes and receptors. The pyrimidine core is another critical component, often found in nucleoside analogs and kinase inhibitors.

In recent years, there has been a surge in research focusing on the development of novel compounds with enhanced pharmacological properties. The combination of fluorine and methyl substituents in 1-(3-fluoro-4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea aligns it well with current trends in drug design. Studies have shown that such structural motifs can lead to compounds with improved solubility, bioavailability, and target specificity.

The compound's potential applications extend to various therapeutic areas. For instance, the piperazine moiety suggests activity against central nervous system (CNS) disorders, while the pyrimidine core could be relevant for antiviral or anticancer therapies. Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like this one with greater accuracy. Molecular docking studies have indicated that 1-(3-fluoro-4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea may interact with several key targets, including enzymes and receptors involved in inflammation and cell proliferation.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule efficiently. The use of protective groups and careful purification methods is essential to avoid side reactions and impurities that could affect downstream applications.

Evaluation of the pharmacokinetic properties of 1-(3-fluoro-4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea is crucial for determining its suitability for clinical development. In vitro studies have begun to explore its metabolic stability, solubility, and distribution profiles. These findings will guide decisions on dosing regimens and potential formulation strategies if further preclinical testing proves successful.

The compound's potential as an intermediate in more complex drug candidates cannot be overlooked. Its versatile structure allows for modifications at multiple sites, enabling the creation of libraries of derivatives with tailored properties. High-throughput screening (HTS) techniques can be employed to rapidly assess the activity of these derivatives against a wide range of biological targets.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like 1-(3-fluoro-4-methylphenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea. Machine learning algorithms can predict molecular properties and optimize synthetic routes based on large datasets of known compounds. This approach not only saves time but also enhances the likelihood of success in developing novel therapeutics.

In conclusion, 1-(3-fluoro-4-methylphenyl)-3-2-(4-methylpiperazin-1-y l)pyrimidin -5 - ylurea represents a compelling example of how structural innovation can lead to new pharmacological entities. Its unique combination of substituents positions it as a valuable tool for researchers exploring treatments for various diseases. As methodologies for drug discovery continue to evolve, compounds like this one will play an increasingly important role in advancing medical science.